Cas no 3946-01-8 (Methyl 2-Acetamido-2-deoxy-b-D-glucopyranoside)

Methyl 2-Acetamido-2-deoxy-b-D-glucopyranoside structure
3946-01-8 structure
Product Name:Methyl 2-Acetamido-2-deoxy-b-D-glucopyranoside
CAS No:3946-01-8
Molecular Formula:C9H17NO6
Molecular Weight:235.23438
MDL:MFCD00069801
CID:296794
PubChem ID:445750

Methyl 2-Acetamido-2-deoxy-b-D-glucopyranoside Properties

Names and Identifiers

    • N-((2R,3R,4R,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-2-methoxytetrahydro-2H-pyran-3-yl)acetamide
    • Methyl 2-Acetamido-2-deoxy-β-D-glucopyranoside
    • b-D-Glucopyranoside, methyl2-(acetylamino)-2-deoxy-
    • Methyl 2-Acetamido-2-deoxy-β-D-galactopyranoside
    • METHYL 2-ACETAMIDO-3,4,6-TRI-O-ACETYL-2-DEOXY-B-D-GLUCOPYRANOSIDE
    • Methyl 2-Acetamido-2-deoxy-Beta-D-glucopyranoside
    • Methyl 2-acetamido-2-deoxy-beta-D-glucoside
    • Methyl 2-deoxy-2-acetamido-beta-D-glucopyranoside
    • Methyl N-acetyl-beta-D-glucosaminide
    • Methyl N-acetylglucosaminide
    • beta-Methyl N-acetyl-D-glucosamine
    • beta-Methyl N-acetylglucosaminide
    • EAG
    • Alpha-Methyl-N-Acetyl-D-Glucosamine
    • ZEVOCXOZYFLVKN-JGKVKWKGSA-N
    • CS-0208284
    • DB04426
    • MFCD00069801
    • N-acetyl-1-O-methyl-beta-d-glucosamine
    • N-[(2R,3R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-methoxyoxan-3-yl]acetamide
    • NS00069964
    • methyl 2-(acetylamino)-2-deoxy-beta-D-glucopyranoside
    • AKOS002687842
    • Methyl 2-acetamido-2-deoxy-b-D-glucopyranoside
    • Q63390518
    • SCHEMBL1673962
    • Methyl 2-Acetamido-2-deoxy-?-D-glucopyranoside
    • Beta-Methyl-N-Acetyl-D-Glucosamine
    • 3946-01-8
    • W-200584
    • BS-28140
    • s11684
    • MDL: MFCD00069801
    • InChIKey: ZEVOCXOZYFLVKN-JGKVKWKGSA-N
    • Inchi: InChI=1S/C9H17NO6/c1-4(12)10-6-8(14)7(13)5(3-11)16-9(6)15-2/h5-9,11,13-14H,3H2,1-2H3,(H,10,12)/t5-,6-,7-,8-,9-/m1/s1
    • SMILES: CC(N[C@@H]1[C@@H](O)[C@H](O)[C@H](O[C@H]1OC)CO)=O

Computed Properties

  • Exact Mass: 235.10600
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 235.106
  • Heavy Atom Count: 16
  • Complexity: 248
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -2.1
  • Topological Polar Surface Area: 108A^2

Experimental Properties

  • LogP: -2.03260
  • PSA: 108.25000
  • Melting Point: 196-197 ºC
  • Solubility: Methanol (Slightly), Water (Slightly)
  • Density: 1.36

Methyl 2-Acetamido-2-deoxy-b-D-glucopyranoside Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00C65U-250mg
METHYL 2-ACETAMIDO-2-DEOXY-BETA-D-GLUCOPYRANOSIDE
3946-01-8 97%
250mg
$123.00
A2B Chem LLC
AF67058-250mg
Methyl 2-acetamido-2-deoxy-beta-D-glucopyranoside
3946-01-8 97%
250mg
$115.00 2024-04-20
abcr
AB504980-250 mg
Methyl 2-acetamido-2-deoxy-beta-D-glucopyranoside; .
3946-01-8
250mg
€182.00 2023-06-15
Alichem
A119001949-5g
N-((2R,3R,4R,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-2-methoxytetrahydro-2H-pyran-3-yl)acetamide
3946-01-8 95%
5g
$867.00 2023-09-02
Ambeed
A167583-5g
N-((2R,3R,4R,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-2-methoxytetrahydro-2H-pyran-3-yl)acetamide
3946-01-8 96%
5g
$502.0
Chemenu
CM182103-5g
N-((2R,3R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-methoxytetrahydro-2H-pyran-3-yl)acetamide
3946-01-8 95%
5g
$795
TRC
M275230-100mg
Methyl 2-Acetamido-2-deoxy-b-D-glucopyranoside
3946-01-8
100mg
$ 58.00 2023-09-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1278954-250mg
Methyl 2-acetamido-2-deoxy-beta-D-glucopyranoside
3946-01-8 98%
250mg
¥1269.00 2024-05-15
SHENG KE LU SI SHENG WU JI SHU
sc-221893-100 mg
Methyl 2-Acetamido-2-deoxy-β-D-glucopyranoside,
3946-01-8
100MG
¥1,354.00 2023-07-10

Methyl 2-Acetamido-2-deoxy-b-D-glucopyranoside Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:3946-01-8)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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Amadis Chemical Company Limited
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